1-(2-Chlorobenzyl)-2-methylpiperidine

• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methyl]-2-methylpiperidine
• InChI: InChI=1S/C13H18ClN/c1-11-6-4-5-9-15(11)10-12-7-2-3-8-13(12)14/h2-3,7-8,11H,4-6,9-10H2,1H3
• InChI Key: VRICTDXBHLDGRS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=CC=CC=C2Cl

Description

1-(2-Chlorobenzyl)-2-methylpiperidine is a piperidine derivative featuring a 2-chlorobenzyl group (-CH₂C₆H₄Cl) attached to the nitrogen atom and a methyl group at the 2-position of the piperidine ring. Piperidine derivatives are widely studied for their pharmacological and biological activities, including roles as enzyme inhibitors, receptor ligands, and insect repellents . The structural flexibility of piperidine allows for diverse substitutions, enabling tailored physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Chlorobenzyl)-2-methylpiperidine typically involves the reaction of 2-methylpiperidine with 2-chlorobenzyl chloride. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction is usually conducted in an organic solvent like dichloromethane or toluene, under reflux conditions to ensure complete conversion of the starting materials .

Industrial Production Methods: On an industrial scale, the production of 1-(2-Chlorobenzyl)-2-methylpiperidine follows similar synthetic routes but with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Chlorobenzyl)-2-methylpiperidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to produce reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products Formed:

Oxidation: N-oxides of 1-(2-Chlorobenzyl)-2-methylpiperidine.

Reduction: Reduced derivatives with hydrogen replacing the chlorine atom.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

1-(2-Chlorobenzyl)-2-methylpiperidine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmacological agent, particularly in the development of new drugs for neurological disorders.

Industry: It is used in the production of specialty chemicals and as a building block in the synthesis of polymers and other industrial materials.

Mechanism of Action

The mechanism of action of 1-(2-Chlorobenzyl)-2-methylpiperidine involves its interaction with specific molecular targets in biological systems. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets are still under investigation, but it is believed to involve modulation of neurotransmitter systems and inhibition of certain enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

1-(2-Chlorobenzoyl)-2-methylpiperidine (CAS: 326898-58-2)

• Molecular Formula: C₁₃H₁₆ClNO (vs. C₁₃H₁₆ClN for 1-(2-Chlorobenzyl)-2-methylpiperidine).
• Key Differences :
  • Substituent : Benzoyl (-COC₆H₄Cl) vs. benzyl (-CH₂C₆H₄Cl).
  • Electronic Effects : The benzoyl group is electron-withdrawing due to the carbonyl, reducing electron density on the piperidine nitrogen. In contrast, the benzyl group is electron-neutral, preserving basicity.
  • Physicochemical Properties :
• Melting Point : Benzoyl derivatives generally exhibit higher melting points due to stronger intermolecular interactions (e.g., dipole-dipole).

1-(2-Chlorobenzyl)-3,5-dimethyl-2,6-diphenylpiperidine

• Molecular Formula : C₂₇H₂₇ClN.
• Key Differences :
  • Substituents : Additional methyl groups at 3,5-positions and phenyl groups at 2,6-positions.
  • Conformation : Piperidine adopts a chair conformation with equatorial substituents, influencing steric interactions .
  • Crystal Packing : Stabilized by C–H⋯Cl and C–H⋯π interactions, leading to a melting point of 357–358 K .

Crystallographic and Conformational Analysis

• 1-(2-Chlorobenzyl)-3,5-dimethyl-2,6-diphenylpiperidine :
  • Chair conformation with equatorial aryl groups and axial methyl substituents.
  • Dihedral angles between aromatic rings: 54.39–84.24°, influencing molecular packing .
• 1-(2-Chlorobenzoyl)-2-methylpiperidine: Likely planar benzoyl group, creating distinct hydrogen-bonding capabilities compared to the non-planar benzyl group.